Cas no 21539-53-7 (Propanenitrile,3-[(1,1-dimethylethyl)amino]-)

• Product Name: Propanenitrile,3-[(1,1-dimethylethyl)amino]-
• CAS No: 21539-53-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD00045637
• CID: 252811
• PubChem ID: 2757246
• Update Time: 2025-04-19

Propanenitrile,3-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(1,1-dimethylethyl)amino]-
• 3-(TERT-BUTYLAMINO)PROPIONITRILE
• 3-(tert-butylamino)propanenitrile
• EN300-54303
• 3-(t-butylamino)propionitrile
• N-tert-butyl-cyanoethylamine
• AKOS005188327
• A815460
• MFCD00045637
• BP-10837
• 3-(tert-butylamino)-propionitrile
• 21539-53-7
• CS-0204940
• FT-0638126
• N-tertiary-butyl cyanoethylamine
• 4-Hydroxy-4-benzyloxy benzaldehyde
• Propanenitrile, 3-[(1,1-dimethylethyl)amino]-
• 3-(tert-Butylamino)propanenitrile, AldrichCPR
• Z381045604
• FS-3944
• WAA53953
• DTXSID00373786
• DGXPYBHONIFYLU-UHFFFAOYSA-N
• SCHEMBL2389992
• E85315
• DB-021749

• MDL： MFCD00045637
• Inchi： 1S/C7H14N2/c1-7(2,3)9-6-4-5-8/h9H,4,6H2,1-3H3
• InChI Key： DGXPYBHONIFYLU-UHFFFAOYSA-N
• SMILES： N(CCC#N)C(C)(C)C

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0.86
• Boiling Point: 81 °C
• PSA: 35.82000
• LogP: 1.67908

Propanenitrile,3-[(1,1-dimethylethyl)amino]- Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R20/21/22